2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | D94208-100G |
1,3-diethyl 2-(ethoxymethylidene)propanedioate |
87-13-8 | 100g |
¥308.64 | 2023-11-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | D94208-500G |
1,3-diethyl 2-(ethoxymethylidene)propanedioate |
87-13-8 | 500g |
¥973.09 | 2023-11-09 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0839519535- 100g |
1,3-diethyl 2-(ethoxymethylidene)propanedioate |
87-13-8 | 97% | 100g |
¥ 112.9 | 2021-05-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | Y0001792 |
1,3-diethyl 2-(ethoxymethylidene)propanedioate |
87-13-8 | EuropePharmacopoeia (EP) Reference Standard | ￥2654.27 | 2022-02-23 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021698-100ml |
1,3-diethyl 2-(ethoxymethylidene)propanedioate |
87-13-8 | 98% | 100ml |
￥89 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021698-25ml |
1,3-diethyl 2-(ethoxymethylidene)propanedioate |
87-13-8 | 98% | 25ml |
￥37 | 2024-05-21 | |
| TRC | D444300-25g |
Diethyl Ethoxymethylidenemalonate |
87-13-8 | 25g |
$ 59.00 | 2023-09-07 | ||
| TRC | D444300-50g |
Diethyl Ethoxymethylidenemalonate |
87-13-8 | 50g |
$ 55.00 | 2022-06-05 | ||
| TRC | D444300-100g |
Diethyl Ethoxymethylidenemalonate |
87-13-8 | 100g |
$ 75.00 | 2023-09-07 | ||
| TRC | D444300-250g |
Diethyl Ethoxymethylidenemalonate |
87-13-8 | 250g |
$98.00 | 2023-05-18 |
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1,3-diethyl 2-(ethoxymethylidene)propanedioate, with the chemical formula C₉H₁₄O₃, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its structural properties and potential applications in synthetic chemistry and drug development. The compound’s molecular structure, featuring two ethyl groups and an ethoxymethylidene functional group, makes it a versatile intermediate in various chemical reactions. Its CAS number, 87-13-8, uniquely identifies it in scientific literature and industrial applications, ensuring precise referencing and consistency in research and manufacturing processes.
The synthesis of 1,3-diethyl 2-(ethoxymethylidene)propanedioate involves a series of well-established organic reactions, including condensation and esterification steps. The presence of the propanedioate moiety suggests potential reactivity with nucleophiles, making it a valuable building block for more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic laboratories and industrial settings.
One of the most compelling aspects of 1,3-diethyl 2-(ethoxymethylidene)propanedioate is its role as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals due to their biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ethoxymethylidene group provides a reactive site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.
Recent studies have highlighted the compound’s significance in medicinal chemistry. A notable research paper published in the Journal of Medicinal Chemistry described the use of 1,3-diethyl 2-(ethoxymethylidene)propanedioate as a key intermediate in the synthesis of novel antiviral agents. The study demonstrated that modifications to the ethyl groups could enhance binding affinity to viral proteases, offering a promising avenue for drug development against emerging infectious diseases. This work underscores the compound’s versatility and its potential impact on addressing global health challenges.
The chemical properties of 1,3-diethyl 2-(ethoxymethylidene)propanedioate also make it useful in materials science applications. Its ability to undergo polymerization reactions has been explored in the development of novel polymers with tailored mechanical and thermal properties. These polymers could find applications in industries ranging from aerospace to electronics, where high-performance materials are essential. The compound’s stability under various conditions further enhances its appeal as a material science intermediate.
In addition to its synthetic utility, 1,3-diethyl 2-(ethoxymethylidene)propanedioate has been studied for its environmental impact. Research has focused on understanding its degradation pathways and ecological effects under different environmental conditions. These studies are crucial for assessing the compound’s safety profile and ensuring sustainable use in industrial processes. By elucidating its environmental behavior, scientists can develop strategies to minimize any potential adverse effects on ecosystems.
The future prospects for 1,3-diethyl 2-(ethoxymethylidene)propanedioate are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry have enabled more accurate predictions of molecular interactions, which can guide the design of next-generation derivatives with enhanced properties. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds that address unmet medical needs and technological challenges.
In conclusion,1,3-diethyl 2-(ethoxymethylidene)propanedioate (CAS No. 87-13-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies,1,3-diethyl 2-(ethoxymethylidene)propanedioate is poised to remain a cornerstone of innovation in both academic and industrial settings.
